Cas no 123702-94-3 (2H,6H-Benzo[1,2-b:5,4-b']dipyran-6-one,8-(2,4-dihydroxyphenyl)-7,8-dihydro-5-hydroxy-2-methyl-2-(4-methyl-3-pentenyl)-(9CI))

• Product Name: 2H,6H-Benzo[1,2-b:5,4-b']dipyran-6-one,8-(2,4-dihydroxyphenyl)-7,8-dihydro-5-hydroxy-2-methyl-2-(4-methyl-3-pentenyl)-(9CI)
• CAS No: 123702-94-3
• MF: C₂₅H₂₆O₆
• MW: 422.470347881317
• CID: 196226
• PubChem ID: 14539879
• Update Time: 2025-04-19

2H,6H-Benzo[1,2-b:5,4-b']dipyran-6-one,8-(2,4-dihydroxyphenyl)-7,8-dihydro-5-hydroxy-2-methyl-2-(4-methyl-3-pentenyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2H,6H-Benzo[1,2-b:5,4-b']dipyran-6-one,8-(2,4-dihydroxyphenyl)-7,8-dihydro-5-hydroxy-2-methyl-2-(4-methyl-3-pentenyl)-(9CI)
• Kuwanol C
• [ "" ]
• 8-(2,4-dihydroxyphenyl)-5-hydroxy-2-methyl-2-(4-methylpent-3-enyl)-7,8-dihydropyrano[3,2-g]chromen-6-one
• CHEBI:175384
• 123702-94-3
• LMPK12140516
• AKOS032962553
• FS-8621
• 8-(2,4-dihydroxyphenyl)-5-hydroxy-2-methyl-2-(4-methylpent-3-enyl)-7,8-dihydropyrano(3,2-g)chromen-6-one

• Inchi： 1S/C25H26O6/c1-14(2)5-4-9-25(3)10-8-17-21(31-25)13-22-23(24(17)29)19(28)12-20(30-22)16-7-6-15(26)11-18(16)27/h5-8,10-11,13,20,26-27,29H,4,9,12H2,1-3H3
• InChI Key： FBVQKNJIYRJQBU-UHFFFAOYSA-N
• SMILES： O1C2C=C3C(C(CC(C4C=CC(=CC=4O)O)O3)=O)=C(C=2C=CC1(C)CC/C=C(\C)/C)O

Computed Properties

• Exact Mass: 422.17300
• Monoisotopic Mass: 422.17293854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 96.2Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.3±0.1 g/cm3
• Boiling Point: 651.6±55.0 °C at 760 mmHg
• Flash Point: 224.0±25.0 °C
• PSA: 96.22000
• LogP: 5.42060
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

2H,6H-Benzo[1,2-b:5,4-b']dipyran-6-one,8-(2,4-dihydroxyphenyl)-7,8-dihydro-5-hydroxy-2-methyl-2-(4-methyl-3-pentenyl)-(9CI) Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Pyranoflavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone